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Compound of Interest |

Compound Name: 1-Caffeoylquinic acid
CAS No.: 928005-87-2
Cat. No.: B1247766
Get Quote
. J

For researchers and scientists in the dynamic field of drug development, the proper
management and disposal of chemical compounds is a cornerstone of laboratory safety and
environmental responsibility. This guide provides a comprehensive, step-by-step protocol for
the safe disposal of 1-Caffeoylquinic acid, ensuring compliance and minimizing risk.

While Safety Data Sheets (SDS) for 1-Caffeoylquinic acid indicate that the substance is not
classified as hazardous, it is imperative to follow established laboratory waste management
protocols to ensure a safe working environment and prevent environmental contamination.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, adhere to the following safety measures:

e Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety glasses, chemical-resistant gloves, and a lab coat.

e Ventilation: Work in a well-ventilated area to minimize the potential for inhalation of any dust
or aerosols.
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» Spill Management: In the event of a spill, mechanically pick up the solid material and place it
in a designated waste container.[1] Avoid creating dust. For liquid spills, absorb the material
with an inert substance and collect it for disposal.

Step-by-Step Disposal Protocol

The recommended disposal procedure for 1-Caffeoylquinic acid involves a systematic
approach to waste identification, segregation, and final disposal, aligning with general best
practices for laboratory chemical waste.

Step 1: Waste Identification and Segregation
Proper segregation is crucial to prevent unintended chemical reactions.

¢ Solid Waste: Collect unused or expired 1-Caffeoylquinic acid powder in a designated,
clearly labeled waste container.

o Liquid Waste: If 1-Caffeoylquinic acid is in a solution, collect it in a separate, compatible
liquid waste container. Do not mix with other waste streams unless their compatibility has
been confirmed.

Step 2: Container Selection and Labeling
The integrity of the waste containment is critical.

o Container Type: Use chemically resistant containers, such as high-density polyethylene
(HDPE), for collecting 1-Caffeoylquinic acid waste. Ensure containers are in good condition
with secure, leak-proof lids.

o Labeling: Clearly label the waste container with "Non-Hazardous Chemical Waste," the full
chemical name "1-Caffeoylquinic acid,” and the approximate quantity. If it is a solution, also
indicate the solvent used.

Step 3: Storage of Waste

Temporarily store the waste in a designated and safe location.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/36189m.pdf
https://www.benchchem.com/product/b1247766/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-1-caffeoylquinic-acid-a-procedural-guide
https://www.benchchem.com/product/b1247766/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-1-caffeoylquinic-acid-a-procedural-guide
https://www.benchchem.com/product/b1247766/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-1-caffeoylquinic-acid-a-procedural-guide
https://www.benchchem.com/product/b1247766/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-1-caffeoylquinic-acid-a-procedural-guide
https://www.benchchem.com/product/b1247766/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-1-caffeoylquinic-acid-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Storage Area: Store the sealed waste container in a designated, well-ventilated, and secure
chemical waste accumulation area.

e Incompatible Materials: Keep the waste container away from incompatible materials, such as
strong oxidizing agents.[3]

Step 4: Final Disposal
Engage with your institution's established procedures for chemical waste disposal.

« Institutional Guidelines: Arrange for the collection and disposal of the chemical waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor.

» Drain Disposal Prohibition: Do not dispose of 1-Caffeoylquinic acid or its solutions down
the drain.[1] While some related compounds like quinic acid may be suitable for sanitary
sewer disposal in certain jurisdictions, it is a best practice to avoid this for its derivatives to
prevent potential environmental impact.[1][4] Although the SDS for 1-Caffeoylquinic acid
suggests that smaller quantities can be disposed of with household waste, for a laboratory
setting, disposal through the institutional EHS program is the more appropriate and safer

route.[1]

Summary of Chemical and Safety Data

The following table summarizes key information for 1-Caffeoylquinic acid.
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Property Value Source
o Not a hazardous substance or
GHS Classification ) [1][2]
mixture
CAS Number 1241-87-8 [1]
Molecular Formula C16H1809 [2]
Molecular Weight 354.31 g/mol [2]

First Aid: Eye Contact

Rinse opened eye for several

minutes under running water.

[1]

First Aid: Skin Contact

Generally the product does not

irritate the skin.

[1]

First Aid: Inhalation

Supply fresh air; consult doctor

in case of complaints.

[1]

First Aid: Ingestion

If symptoms persist consult

doctor.

[1]

Environmental Precautions

Do not allow to enter sewers/

surface or ground water.

[1]

Disposal Workflow

The logical flow for the proper disposal of 1-Caffeoylquinic acid is illustrated in the diagram

below.
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Caption: Workflow for the proper disposal of 1-Caffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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